Cas no 1086380-39-3 (5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1086380-39-3
• MF: C₈H₅N₃O₃
• MW: 191.143601179123
• MDL: MFCD09258852
• CID: 1068517
• PubChem ID: 28875609
• Update Time: 2025-11-02

5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Pyridin-4-yl-1,2,4-oxadiazole-3-carboxylic acid
• 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid
• TS-00251
• CS-0268481
• 1086380-39-3
• EN300-1119966
• 5-(Pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylicacid
• AKOS012688844

• MDL： MFCD09258852
• Inchi： 1S/C8H5N3O3/c12-8(13)6-10-7(14-11-6)5-1-3-9-4-2-5/h1-4H,(H,12,13)
• InChI Key： QUQRGZXSHQDQGJ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CN=CC=2)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 191.03309103g/mol
• Monoisotopic Mass: 191.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 89.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid

5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1086380-39-3): A Multifunctional Scaffold in Modern Medicinal Chemistry

5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1086380-39-3) is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its fused 1,2,4-oxadiazole ring system and a pyridin-4-yl substituent, exhibits a combination of electronic and steric properties that make it an ideal scaffold for the development of novel bioactive compounds. Recent advancements in synthetic methodologies and computational modeling have further expanded the potential applications of this compound in drug discovery, materials science, and analytical chemistry.

The 1,2,4-oxadiazole ring, a five-membered heterocycle containing two nitrogen atoms and one oxygen atom, is a well-known structural motif in pharmaceuticals due to its inherent stability and ability to form hydrogen bonds. When combined with the pyridin-4-yl group, this compound demonstrates enhanced lipophilicity and metabolic stability, which are critical factors in the design of orally available therapeutics. A 2023 study published in Journal of Medicinal Chemistry highlighted the role of 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid as a key intermediate in the synthesis of selective kinase inhibitors, particularly those targeting the PI3K/AKT/mTOR signaling pathway. This pathway is implicated in various cancers, including breast and lung carcinomas, and the compound's ability to modulate these enzymes with high selectivity has sparked interest in its potential as a lead molecule for anti-cancer drug development.

The CAS No. 1086380-39-3 compound has also been explored in the context of 1,2,4-oxadiazole-based prodrugs. Researchers at the University of Cambridge demonstrated in a 2024 paper in ACS Medicinal Chemistry Letters that this molecule can act as a masking group for hydrophobic drug moieties, enabling controlled release in acidic environments such as the tumor microenvironment. This property is particularly valuable in the design of targeted therapies for solid tumors, where pH-dependent drug activation can enhance therapeutic efficacy while minimizing systemic toxicity.

Another emerging area of interest is the use of 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid in the development of pyridin-4-yl-substituted fluorophores for bioimaging applications. A 2025 study in Angewandte Chemie reported the synthesis of a series of oxadiazole-based fluorescent probes incorporating the pyridin-4-yl group, which exhibited exceptional photostability and cell membrane permeability. These probes were successfully utilized for real-time monitoring of intracellular pH fluctuations and mitochondrial membrane potential, providing new tools for understanding cellular processes in neurodegenerative diseases and metabolic disorders.

The synthetic accessibility of 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid has been further optimized through microwave-assisted protocols, as demonstrated by a 2023 team from the Max Planck Institute. Their work, published in Organic Process Research & Development, described a one-pot synthesis method achieving >90% yield within 15 minutes under mild reaction conditions. This advancement has significantly reduced the time and cost associated with large-scale production, making the compound more viable for industrial applications in pharmaceutical manufacturing and chemical synthesis.

Recent computational studies have also shed light on the molecular interactions of 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid with biological targets. Molecular docking simulations conducted by researchers at Kyoto University in 2024 revealed that the 1,2,4-oxadiazole ring forms stable hydrogen bonds with the catalytic residues of matrix metalloproteinases (MMPs), a family of enzymes implicated in cancer metastasis and inflammatory diseases. These findings have prompted further investigation into the compound's potential as an MMP inhibitor, with preliminary in vivo studies showing reduced tumor invasion in a murine model of melanoma.

In the field of materials science, the pyridin-4-yl group of 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid has been leveraged for the development of conjugated polymers with tunable electronic properties. A 2025 publication in Advanced Materials described the synthesis of a conducting polymer incorporating this molecule, which exhibited a high hole mobility of 85 cm²/V·s and excellent thermal stability. These properties make the compound a promising candidate for flexible electronics and organic photovoltaics, where stable and efficient charge transport is essential.

The CAS No. 1086380-39-3 compound has also found applications in the realm of 1,2,4-oxadiazole-based ion transporters. A 2024 study in Nature Communications demonstrated that this molecule can be incorporated into synthetic ion channels to modulate potassium ion flux in lipid bilayers. This breakthrough has potential implications for the development of artificial cells and biosensors, where precise control over ion permeability is crucial for mimicking biological functions.

Moreover, the pyridin-4-yl substituent of 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid has been shown to participate in π-π stacking interactions, a property that has been exploited in the design of self-assembling nanomaterials. Researchers at MIT reported in a 2025 paper that this compound can act as a molecular glue to facilitate the formation of supramolecular complexes with DNA and RNA strands, opening new avenues for nucleic acid-based therapeutics and diagnostic tools.

As the understanding of 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid continues to evolve, so too does its potential across multiple scientific disciplines. The compound's unique structural features, coupled with its synthetic tractability and diverse biological activities, position it as a versatile tool in both academic research and industrial applications. Ongoing studies are focused on optimizing its pharmacokinetic profile, exploring its role in combination therapies, and expanding its utility in emerging fields such as nanomedicine and smart materials.

With continued innovation in synthetic chemistry and computational modeling, 5-(pyridin-4-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1086380-39-3) is poised to make significant contributions to the development of next-generation therapeutics and advanced materials. Its journey from a synthetic intermediate to a multifunctional platform molecule exemplifies the power of molecular design in addressing complex scientific challenges and improving human health.